Cas no 1251550-41-0 (N-(3,5-difluorophenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamide)

N-(3,5-difluorophenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamide is a synthetic small-molecule compound featuring a quinazolinone core substituted with a 4-methylpiperidine moiety and an acetamide linker to a 3,5-difluorophenyl group. This structure suggests potential utility in medicinal chemistry, particularly as a kinase inhibitor or modulator of biological pathways. The difluorophenyl and methylpiperidine groups may enhance binding affinity and selectivity, while the quinazolinone scaffold is known for its pharmacological relevance. The compound’s well-defined heterocyclic architecture makes it a promising candidate for further research in drug discovery, especially in targeting protein-protein interactions or enzymatic activity. Its synthetic route allows for derivatization to optimize pharmacokinetic properties.

N-(3,5-difluorophenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamide structure

1251550-41-0 structure

Product Name:N-(3,5-difluorophenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamide

CAS No:1251550-41-0

MF:C₂₂H₂₂F₂N₄O₂

MW:412.432491779327

CID:5402450

Update Time:2025-05-20

N-(3,5-difluorophenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

- N-(3,5-difluorophenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxoquinazolin-1-yl]acetamide
- N-(3,5-difluorophenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamide
- Inchi： 1S/C22H22F2N4O2/c1-14-6-8-27(9-7-14)21-18-4-2-3-5-19(18)28(22(30)26-21)13-20(29)25-17-11-15(23)10-16(24)12-17/h2-5,10-12,14H,6-9,13H2,1H3,(H,25,29)
- InChI Key： MHVIUXNBVAFSJP-UHFFFAOYSA-N
- SMILES： N1(CC(NC2=CC(F)=CC(F)=C2)=O)C2=C(C=CC=C2)C(N2CCC(C)CC2)=NC1=O

N-(3,5-difluorophenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3406-2155-2μmol	N-(3,5-difluorophenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamide	1251550-41-0	2μmol	$57.0	2023-09-10
Life Chemicals	F3406-2155-5μmol	N-(3,5-difluorophenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamide	1251550-41-0	5μmol	$63.0	2023-09-10
Life Chemicals	F3406-2155-1mg	N-(3,5-difluorophenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamide	1251550-41-0	1mg	$54.0	2023-09-10
Life Chemicals	F3406-2155-2mg	N-(3,5-difluorophenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamide	1251550-41-0	2mg	$59.0	2023-09-10
Life Chemicals	F3406-2155-3mg	N-(3,5-difluorophenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamide	1251550-41-0	3mg	$63.0	2023-09-10
Life Chemicals	F3406-2155-4mg	N-(3,5-difluorophenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamide	1251550-41-0	4mg	$66.0	2023-09-10
Life Chemicals	F3406-2155-5mg	N-(3,5-difluorophenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamide	1251550-41-0	5mg	$69.0	2023-09-10

N-(3,5-difluorophenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamide Related Literature

1. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
2. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
3. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
4. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
5. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526

Related Categories

Additional information on N-(3,5-difluorophenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamide

Comprehensive Overview of N-(3,5-difluorophenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamide (CAS 1251550-41-0)

The compound N-(3,5-difluorophenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamide, identified by its CAS number 1251550-41-0, is a highly specialized molecule with significant potential in pharmaceutical research and development. This quinazolinone derivative has garnered attention due to its unique structural features, which include a difluorophenyl moiety and a methylpiperidine substitution. These characteristics make it a promising candidate for targeting specific biological pathways, particularly in the context of kinase inhibition and signal transduction modulation.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like N-(3,5-difluorophenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamide. Researchers are increasingly focusing on its potential applications in oncology and inflammatory diseases, given its ability to interact with key enzymes and receptors. The presence of the difluorophenyl group enhances its metabolic stability, while the methylpiperidine component contributes to improved bioavailability, making it a subject of intense study in medicinal chemistry.

In the realm of computational chemistry, this compound has been analyzed for its molecular docking properties, revealing high affinity for certain protein targets. Such insights are invaluable for designing next-generation therapeutics, especially in the era of personalized medicine. The CAS 1251550-41-0 compound’s role in structure-activity relationship (SAR) studies further underscores its relevance, as scientists seek to optimize its efficacy and minimize off-target effects.

From a synthetic chemistry perspective, the preparation of N-(3,5-difluorophenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamide involves multi-step reactions, including amide coupling and cyclization processes. These methods are critical for ensuring high purity and yield, which are essential for preclinical and clinical evaluations. The compound’s physicochemical properties, such as solubility and logP, are also carefully monitored to align with Lipinski’s Rule of Five, a cornerstone in druglikeness assessment.

The growing interest in small-molecule inhibitors has positioned CAS 1251550-41-0 as a key player in addressing unmet medical needs. Its potential to modulate cell proliferation and apoptosis pathways has sparked collaborations between academia and industry, aiming to accelerate its translation into viable therapies. Moreover, its compatibility with high-throughput screening (HTS) platforms makes it a valuable tool for identifying novel drug candidates.

As the scientific community continues to explore the therapeutic landscape, N-(3,5-difluorophenyl)-2-[4-(4-methylpiperidin-1-yl)-2-oxo-1,2-dihydroquinazolin-1-yl]acetamide remains a focal point for innovation. Its integration into combinatorial chemistry libraries and fragment-based drug design initiatives further highlights its versatility. With ongoing research, this compound is poised to contribute significantly to the next wave of targeted therapies, addressing complex diseases with precision and efficacy.